2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C22H21N3O5S/c1-23-17-7-3-4-8-18(17)25(31(23,28)29)15-10-12-24(13-11-15)22(27)21-14-19(26)16-6-2-5-9-20(16)30-21/h2-9,14-15H,10-13H2,1H3
• InChI Key: DEKSPXLYSMXIJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

2-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidine-1-carbonyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C22H21N3O5S and its molecular weight is 439.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

Research has demonstrated the synthesis of various chromene derivatives, including structures similar to the compound , showing significant antimicrobial activities. For instance, a study detailed the novel synthesis of dibenzo[c,f]chromenes, dibenzo[c,h]chromenes, and benzo[7,8]chromeno[3,4-f]isoindoles, which exhibited antimicrobial properties (El-Gaby, Zahran, Ismail, & Ammar, 2000). Similarly, compounds incorporating piperazine and chromene moieties have been synthesized and evaluated for their antimicrobial activity, underscoring the potential of these compounds in addressing microbial resistance (Patel, Kumari, & Patel, 2012).

Antifungal and Antiviral Properties

The compound and its derivatives have also shown promise in antifungal and antiviral applications. A notable study synthesized thiazolidinone derivatives incorporating piperazine and evaluated them against a range of bacteria and fungi, indicating their potential as broad-spectrum antimicrobial agents (Patel, Kumari, & Patel, 2012).

Antitumor Activity

Regarding antitumor activity, research on chromene derivatives has revealed their potential as antitumor agents. Novel syntheses involving the chromene nucleus have led to compounds with promising anticancer activities. For example, novel N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives were synthesized and demonstrated significant antimicrobial, antifungal, and antimalarial activity, suggesting a potential route for the development of new cancer therapies (Shah, Patel, Rajani, & Karia, 2016).

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing the benzo[c][1,2,5]thiadiazole (btz) motif, have been extensively researched for their interaction with various biological targets .

Mode of Action

Compounds with the btz motif have been known to exhibit their biological activities through various mechanisms . For instance, they have been used as electron acceptors in donor-acceptor (D-A) systems, which have found applications in photovoltaics, fluorophores, and photocatalysts .

Biochemical Pathways

Compounds with similar structures have been known to interact with various biochemical pathways, leading to a wide range of pharmacological activities .

Result of Action

Compounds with similar structures have been known to exhibit a wide range of biological activities, including anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities .

Action Environment

The synthesis of similar compounds has been carried out under environmentally friendly conditions .